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Compound of Interest

Compound Name: JK184

Cat. No.: B1672961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
JK184 is a potent small molecule inhibitor of the Hedgehog (Hh) signaling pathway, acting

downstream to prevent Gli-dependent transcriptional activity with an IC50 of 30 nM in

mammalian cells[1][2][3][4][5]. This pathway is crucial in embryonic development and its

aberrant activation is implicated in various cancers[6][7]. These application notes provide a

detailed protocol for the preparation of JK184 stock solutions for in vitro cell treatment,

ensuring accurate and reproducible experimental results.

Introduction to JK184
JK184 is an imidazopyridine derivative that functions by inhibiting Gli-dependent transcriptional

activity[1][5]. Beyond its role in the Hedgehog pathway, it has also been shown to inhibit alcohol

dehydrogenase 7 and act as a microtubule depolymerizing agent[2][5]. Its anti-proliferative

effects have been demonstrated in a variety of cancer cell lines[5]. Given its poor

pharmacokinetic profile and bioavailability in vivo, in vitro studies using accurately prepared

solutions are critical for understanding its mechanism of action[1].

JK184 Properties
A summary of the key chemical and physical properties of JK184 is provided in the table below

for easy reference.
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Property Value References

Molecular Weight 350.44 g/mol [1][2][3][8]

Molecular Formula C19H18N4OS [1][2][5][8]

Appearance Solid [2]

Purity >99% [2]

Solubility (DMSO)
Up to 100 mM (approx. 70

mg/mL)
[1][2][5][8]

Solubility (Ethanol)
Up to 25 mM (approx. 14

mg/mL)
[1][2][5][8]

Solubility (Water) Insoluble [1][3]

CAS Number 315703-52-7 [1][2][3][8]

Experimental Protocol: Preparation of JK184 Stock
Solution
This protocol details the steps for preparing a 10 mM stock solution of JK184 in DMSO.

3.1. Materials

JK184 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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3.2. Procedure

Safety Precautions: Before handling, review the Material Safety Data Sheet (MSDS) for

JK184. Handle the compound in a well-ventilated area or a chemical fume hood. Wear

appropriate PPE at all times.

Determine Required Mass: To prepare a 10 mM stock solution, use the following calculation:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock:

Mass (mg) = 10 mM x 1 mL x 350.44 g/mol / 1000 = 3.5044 mg

Weighing JK184: Carefully weigh out the calculated amount of JK184 powder using an

analytical balance.

Dissolving JK184: Add the weighed JK184 powder to a sterile microcentrifuge tube. Add the

appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration.

Note: Moisture-absorbing DMSO can reduce the solubility of JK184[1]. Use fresh, high-

quality DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the JK184 powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid dissolution but

avoid excessive heat.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile cryovials[1][3].

Short-term storage: Store aliquots at -20°C for up to 1 month[1][3].
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Long-term storage: For storage longer than one month, store aliquots at -80°C for up to 1

year[1][4].

The JK184 powder should be stored at -20°C for up to 3 years[1].

Cell Treatment Protocol
Thaw Stock Solution: Thaw a single aliquot of the JK184 stock solution at room temperature.

Dilute to Working Concentration: Prepare the final working concentration by diluting the stock

solution in your cell culture medium.

Example: To prepare a 10 µM working solution in 10 mL of media from a 10 mM stock:

(10 mM) x V1 = (10 µM) x (10 mL)

V1 = 10 µL of the 10 mM stock solution.

Note: The final concentration of DMSO in the cell culture medium should be kept low

(typically <0.5%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the

same concentration of DMSO) should always be included in experiments.

Treat Cells: Remove the existing medium from your cells and replace it with the medium

containing the desired concentration of JK184.

Incubate: Incubate the cells for the desired experimental duration.

Visualized Workflows and Pathways

Stock Solution Preparation Cell Treatment
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Caption: Workflow for JK184 stock solution preparation and cell treatment.
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Caption: Inhibition of the Hedgehog signaling pathway by JK184.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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